Cas no 2228760-65-2 (2-1-(2-methylcyclopropyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-methylcyclopropyl)cyclopropylacetic acid
• CAS No: 2228760-65-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6009834
• PubChem ID: 165638151
• Update Time: 2025-06-08

2-1-(2-methylcyclopropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylcyclopropyl)cyclopropylacetic acid
• EN300-2000726
• 2-[1-(2-methylcyclopropyl)cyclopropyl]acetic acid
• 2228760-65-2

• Inchi： 1S/C9H14O2/c1-6-4-7(6)9(2-3-9)5-8(10)11/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： OZAPYAXLMWKTQT-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)C1CC1C)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-methylcyclopropyl)cyclopropylacetic acid

Comprehensive Analysis of 2-1-(2-methylcyclopropyl)cyclopropylacetic acid (CAS No. 2228760-65-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 2-1-(2-methylcyclopropyl)cyclopropylacetic acid (CAS No. 2228760-65-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopropylacetic acid backbone and 2-methylcyclopropyl substituent, represents a fascinating area of research for pharmaceutical and agrochemical industries. Its molecular complexity and stereochemical properties make it a valuable candidate for drug discovery and material science.

The growing interest in cyclopropane derivatives like 2-1-(2-methylcyclopropyl)cyclopropylacetic acid is driven by their remarkable biological activity and stability. Researchers are particularly intrigued by how the methylcyclopropyl moiety influences the compound's reactivity and binding affinity. Recent studies suggest that such structures may play a crucial role in developing novel enzyme inhibitors or receptor modulators, addressing current challenges in precision medicine and targeted therapy approaches.

From a synthetic chemistry perspective, CAS No. 2228760-65-2 presents interesting challenges and opportunities. The presence of two cyclopropyl rings in close proximity creates unique steric and electronic effects that impact its reactivity patterns. This has led to innovative developments in asymmetric synthesis techniques, particularly in constructing strained ring systems with high enantiomeric purity—a critical requirement for pharmaceutical applications where chirality often determines biological activity.

The physicochemical properties of 2-1-(2-methylcyclopropyl)cyclopropylacetic acid make it particularly suitable for formulation development. Its carboxylic acid functionality allows for salt formation, potentially improving solubility and bioavailability—key considerations in modern drug design. Furthermore, the compound's stability under various pH conditions has prompted investigations into its use as a building block for bioconjugation or as a linker in prodrug strategies.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to CAS No. 2228760-65-2. The pharmaceutical industry's shift toward environmentally friendly synthesis has spurred interest in catalytic methods for constructing its cyclopropyl motifs, reducing reliance on hazardous reagents. This aligns with broader industry trends toward atom economy and waste minimization in chemical production.

Analytical characterization of 2-1-(2-methylcyclopropyl)cyclopropylacetic acid presents unique challenges due to its structural complexity. Advanced techniques such as chiral HPLC and NMR spectroscopy are essential for quality control, particularly in distinguishing between possible stereoisomers. The development of robust analytical methods for this compound contributes to the broader field of small molecule characterization, addressing common industry pain points in compound identification and purity assessment.

The potential therapeutic applications of cyclopropyl-containing compounds like 2228760-65-2 are being actively investigated. Preliminary studies suggest possible utility in modulating metabolic pathways or as intermediates for bioactive molecule synthesis. Its structural features resemble those found in several clinically relevant compounds, making it a promising scaffold for medicinal chemistry optimization programs targeting various disease areas.

From an industrial perspective, the scalable synthesis of 2-1-(2-methylcyclopropyl)cyclopropylacetic acid presents both challenges and opportunities. Process chemists are working to optimize routes that balance yield, purity, and cost-effectiveness—critical factors for commercial viability. The compound's growing importance is reflected in increasing patent activity surrounding cyclopropane derivatives and their synthetic methods.

Quality control and regulatory considerations for CAS No. 2228760-65-2 follow stringent pharmaceutical guidelines. The compound's characterization requires comprehensive spectroscopic analysis and chromatographic purity assessment to meet regulatory standards for potential drug substance intermediates. This emphasis on quality aligns with the pharmaceutical industry's commitment to GMP compliance and patient safety.

Looking forward, 2-1-(2-methylcyclopropyl)cyclopropylacetic acid represents an exciting area of interdisciplinary research. Its unique structural features continue to inspire innovations in synthetic methodology, while its potential biological applications keep it at the forefront of drug discovery efforts. As analytical techniques advance and synthetic routes become more efficient, this compound is poised to play an increasingly important role in the development of next-generation therapeutic agents and specialty chemicals.